Cas no 2227882-53-1 (rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2227882-53-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6499402
• PubChem ID: 165844876
• Update Time: 2025-07-23

rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid
• EN300-1743274
• 2227882-53-1
• rac-(1R,2R)-2-[2-(dimethylamino)pyridin-3-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14N2O2/c1-13(2)10-7(4-3-5-12-10)8-6-9(8)11(14)15/h3-5,8-9H,6H2,1-2H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： SFOMJRFJWRCJKA-DTWKUNHWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CC=CN=C1N(C)C)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.4Ų

Additional information on rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2R)-2-2-(Dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic Acid (CAS No. 2227882-53-1)

Rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid, with the CAS number 2227882-53-1, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique cyclopropane ring fused with a pyridine moiety, making it an intriguing candidate for further exploration in drug discovery and molecular design.

The structural framework of Rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid incorporates several key functional groups that contribute to its potential biological activity. The cyclopropane ring is known for its strained three-membered structure, which can enhance the metabolic stability and binding affinity of molecules containing this motif. Additionally, the pyridine ring provides a nitrogen-rich environment that can interact with various biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The combination of the cyclopropane and pyridine moieties in Rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid makes it an attractive scaffold for medicinal chemists. Studies have shown that such structures can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The presence of the dimethylamino group enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach target sites. Furthermore, the chiral center at the cyclopropane ring provides an opportunity for enantioselective synthesis, allowing researchers to tailor the molecule's properties by controlling its stereochemistry.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex heterocyclic compounds like Rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired molecular framework with high precision. These methods not only improve yield but also reduce the environmental impact of synthetic processes.

The pharmacological potential of Rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, revealing promising results in models of inflammation and cancer. For instance, preliminary data suggest that this compound may inhibit key enzymes involved in inflammatory pathways, potentially leading to novel treatments for chronic inflammatory diseases.

Moreover, the structural features of this compound make it a valuable tool for understanding the mechanisms of drug action. By studying how Rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid interacts with biological targets, scientists can gain insights into how to design more effective drugs with improved selectivity and reduced side effects. This knowledge is crucial for advancing drug discovery efforts and translating laboratory findings into clinical applications.

The synthesis of enantiomerically pure forms of this compound is also an area of active research. Chiral auxiliaries and catalysts have been employed to achieve high levels of enantioselectivity during synthesis. This is important because different enantiomers of a molecule can exhibit distinct biological activities, making it essential to produce the correct stereoisomer for therapeutic purposes.

In conclusion, Rac-(1R,2R)-2-2-(dimethylamino)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2227882-53-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As synthetic methods continue to improve and our understanding of molecular interactions deepens, compounds like this one are poised to play a crucial role in the next generation of therapeutic agents.